Cas no 74509-66-3 (1-Hexanamine,6-bromo-N,N-diethyl-)

• Product Name: 1-Hexanamine,6-bromo-N,N-diethyl-
• CAS No: 74509-66-3
• MF: C₁₀H₂₂BrN
• MW: 236.192382335663
• CID: 556761
• PubChem ID: 12583379
• Update Time: 2025-04-19

1-Hexanamine,6-bromo-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine,6-bromo-N,N-diethyl-
• (6-BROMO-HEXYL)-DIETHYL-AMINE
• 6-bromo-N,N-diethylhexan-1-amine
• 1-Hexanamine,6-bromo-N,N-diethyl
• 6-(diethylamino)hexyl bromide
• 6-Brom-1-diaethylamino-hexan
• Diaethyl-(6-brom-hexyl)-amin
• diethyl-(6-bromo-hexyl)-amine
• Hexylamine,6-bromo-N,N-diethyl-(6CI)
• 74509-66-3
• DTXSID40503363

• Inchi： 1S/C10H22BrN/c1-3-12(4-2)10-8-6-5-7-9-11/h3-10H2,1-2H3
• InChI Key： GGSFATGQTSRBQK-UHFFFAOYSA-N
• SMILES： BrCCCCCCN(CC)CC

Computed Properties

• Exact Mass: 235.09400
• Monoisotopic Mass: 235.09356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.28350